N-(2-Formyl-4-methoxyphenyl)acetamide

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: N-(2-formyl-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C10H11NO3/c1-7(13)11-10-4-3-9(14-2)5-8(10)6-12/h3-6H,1-2H3,(H,11,13)
• InChI Key: VYKJLZNNMBOECK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)OC)C=O

Description

N-(2-Formyl-4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Methoxy-2-nitro-benzaldehyde (5.00 g, 0.0276 mol), Platinum dioxide (400 mg, 0.002 mol) and Sodium acetate trihydrate (300 mg, 0.002 mol) were placed in a pressure flask, followed by Ethyl acetate (200 mL, 2 mol). The reaction mixture was then purged under N2 at least 3 times, and H2 was introduced (purged 3 times) and maintained at 52 psi for 3 hours. The reaction mixture was then filtered, and cooled to at −20° C. N,N-Diisopropylethylamine (7.21 mL, 0.0414 mol) was added to the solution followed by Acetyl chloride (2.36 mL, 0.0331 mol). The reaction mixture was allowed to stir for 2 hours, and quenched with KHCO3 (sat). Organic layer was separated, and washed with waster, brine and dried over Na2SO4. Removal of solvent gave a crude product, which was then purified via chromatography (SiO2, 80 g, 0-100% ethyl acetate/hexanes; 4.28 g, 80%). 1H NMR (300 MHz, CHLOROFORM-d) δ ppm 2.25 (s, 3H) 3.88 (s, 3H) 7.10-7.26 (m, 2H) 8.69 (d, J=9.06 Hz, 1H) 9.90 (s, 1H) 10.75-11.04 (m, 1H). MS (ESI, M+1): 194.10.